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Compound of Interest

Compound Name: Reactive blue 181

Cat. No.: B1178194

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical identity and available data for the substance
commonly referred to as Reactive Blue 181. Despite extensive searches across chemical
databases, supplier information, and scientific literature, a definitive chemical structure for
Reactive Blue 181, consistently associated with the CAS Number 126601-88-5, remains
elusive in the public domain. This guide summarizes the available information and highlights
the current limitations in providing a comprehensive technical overview.

Chemical Identification

The primary identifier for Reactive Blue 181 is its Chemical Abstracts Service (CAS) Registry

Number.
Identifier Value Source
Chemical Name Reactive Blue 181 [1112][31[41[5]
CAS Number 126601-88-5 [11[21[3][4][5]

While the CAS number is consistently used by chemical suppliers, detailed structural
information is not provided in their listings.

Chemical Structure: An Unresolved Matter
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A verifiable chemical structure for Reactive Blue 181 with CAS number 126601-88-5 is not
available in major public chemical databases, including PubChem and ChemicalBook. Some
literature sources classify Reactive Blue 181 as an anthraquinone dye. Anthraquinone dyes
are a broad class of colorants that share a core 9,10-dioxoanthracene structure. However,
without the specific arrangement and identity of substituent groups, a precise molecular
structure cannot be determined.

Due to the absence of a confirmed chemical structure, the mandatory visualization of the
molecular structure using Graphviz (DOT language) cannot be provided. The creation of a
scientifically accurate diagram requires precise knowledge of the atomic connectivity and
stereochemistry, which is currently unavailable.

Physicochemical and Quantitative Data

The lack of a defined chemical structure for Reactive Blue 181 precludes the availability of
reliable quantitative data such as molecular weight, formula, and spectral properties. While
some studies on the degradation of Reactive Blue 181 exist, they do not provide the
fundamental physicochemical data required for a comprehensive technical guide.

Experimental Protocols

Detailed experimental protocols for the synthesis, analysis, or specific application of Reactive
Blue 181 are not readily available in the scientific literature. Research articles that mention this
dye are typically focused on its removal from wastewater, and they do not detail its synthesis or
provide in-depth characterization data.

Conclusion

The request for an in-depth technical guide on the core chemical structure and properties of
Reactive Blue 181 cannot be fully met at this time. The fundamental piece of information, the
chemical structure associated with CAS number 126601-88-5, is not publicly accessible.
Consequently, the generation of a structural diagram, the compilation of quantitative data, and
the provision of detailed experimental protocols are not possible.

For researchers and scientists working with this substance, it is recommended to seek direct
confirmation of the chemical structure from the supplier or to perform analytical studies (such
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as mass spectrometry, NMR spectroscopy, and X-ray crystallography) to elucidate its precise
molecular identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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